Cas no 91-99-6 (N,N-Bis-(2-hydroxyethyl)-m-toluidine)

N,N-Bis-(2-hydroxyethyl)-m-toluidine structure

91-99-6 structure

Product Name:N,N-Bis-(2-hydroxyethyl)-m-toluidine

CAS No:91-99-6

Molecular Formula:C₁₁H₁₇NO₂

Molecular Weight:195.258183240891

CID:34626

PubChem ID:87576290

N,N-Bis-(2-hydroxyethyl)-m-toluidine Properties

Names and Identifiers

- 2,2'-(m-Tolylazanediyl)diethanol
- 2,2-(m-tolylimino)diethanol
- n,n-dihydroxyethyl-m-toluidine
- N,N-Bis-(2-hydroxyethyl)-3-Methoxyaniline
- m-Tolyldiethanolamine
- 2.2'-m-Tolyliminodiethanol
- 2-[N-(2-hydroxyethyl)-3-methylanilino]ethanol
- N,N-Bis(2-hydroxyethyl)-m-toluidine
- 2,2'-(3-Methylphenylimino)diethanol
- 2,2'-(m-Tolylimino)diethanol
- 2-2'-(m-Tolylimido)diethanol
- 2,2'-[(3-Methylphenyl)imino]bis-ethanol
- MTDEA
- N,N-Di(hydroxyethyl)-m-toluidine
- m-Tolydiethanolamine
- Diethanol-m-toluidine
- N-(m-Tolyl)-diethanolamine
- Ethanol, 2,2'-[(3-methylphenyl)imino]bis-
- Emery 5709
- m-Tolyl diethanolamine
- N,N-Bis(2-hydroxyethyl)-3-methylaniline
- 2,2'-((3-Methylphenyl)imino)bisethanol
- m-Toluidine, N,N-bis(2-hydroxyethyl)-
- Ethanol, 2,2'-(m-tolylimino)di-
- N,N-Bis-(2-h
- 2.2/'-m-Tolyliminodiethanol
- SA9I4143NS
- N,N-Bis-(2-hydroxyethyl)-m-toluidine
- ADAL1084378
- AS-12862
- 2,2/'-((3-Methylphenyl)imino)bisethanol
- VMNDRLYLEVCGAG-UHFFFAOYSA-
- FT-0629413
- 2,2'-(m-tolylazanediyl)bis(ethan-1-ol)
- AI3-12115
- N,N-BIS(2-HYDROXYETHYL)-3-TOLUIDINE
- W-100298
- UNII-SA9I4143NS
- H10678
- 91-99-6
- Ethanol,2'-[(3-methylphenyl)imino]bis-
- Q27289108
- NSC7488
- N,N-Bis-(hydroxyethyl)-m-toluidine
- 2-[N-(2-hydroxyethyl)-3-methyl-anilino]ethanol
- DTXSID5059036
- N,n-di(2-hydroxyethyl)-m-toluidine
- SCHEMBL632177
- STL506148
- AKOS003388450
- CS-0137359
- 3-Tolyl diethanolamine
- EINECS 202-114-8
- N,N-Bis(beta-hydroxyethyl)-3-methylaniline
- BRN 2643705
- 3-methyl-N,N-bis(beta-hydroxyethyl)aniline
- Ethanol, 2,2'-((3-methylphenyl)imino)bis-
- MFCD00020578
- LS-67067
- N,N-DI(.BETA.-HYDROXYETHYL)-M-TOLUIDINE
- InChI=1/C11H17NO2/c1-10-3-2-4-11(9-10)12(5-7-13)6-8-14/h2-4,9,13-14H,5-8H2,1H3
- 2,2'-[(3-methylphenyl)imino]diethanol
- 2-[(2-hydroxyethyl)(3-methylphenyl)amino]ethan-1-ol
- NSC 7488
- N,N-Bis(.beta.-hydroxyethyl)-3-methylaniline
- NSC-7488
- Ethanol,2'-(m-tolylimino)di-
- 3-12-00-01956 (Beilstein Handbook Reference)
- T0315
- 2,2′-[(3-Methylphenyl)imino]bis[ethanol] (ACI)
- Ethanol, 2,2′-(m-tolylimino)di- (6CI, 7CI, 8CI)
- 2,2′-(m-Tolylazanediyl)diethanol
- 2,2′-(m-Tolylimino)diethanol
- N,N-Bis(β-hydroxyethyl)-3-methylaniline
- N,N-Di(β-hydroxyethyl)-m-toluidine
- NS00019477
- DB-079212
- 2-[(2-HYDROXYETHYL)(3-METHYLPHENYL)AMINO]ETHANOL
- +Expand
- MDL： MFCD00020578
- InChIKey： VMNDRLYLEVCGAG-UHFFFAOYSA-N
- Inchi： 1S/C11H17NO2/c1-10-3-2-4-11(9-10)12(5-7-13)6-8-14/h2-4,9,13-14H,5-8H2,1H3
- SMILES： OCCN(CCO)C1C=C(C)C=CC=1

Computed Properties

Exact Mass: 195.12600
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 195.125929
Heavy Atom Count: 14
Complexity: 146
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 43.7

Experimental Properties

LogP: 0.78600
PSA: 43.70000
Refractive Index: 1.5330 (estimate)
Boiling Point: 331.93°C (rough estimate)
Melting Point: 70.0 to 73.0 deg-C
Flash Point: 201.8 oC
Color/Form: White crystals.
Solubility: Not determined
Density: 1.0654 (rough estimate)

N,N-Bis-(2-hydroxyethyl)-m-toluidine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IGUV-25g	Ethanol, 2,2'-[(3-methylphenyl)imino]bis-	91-99-6	>98.0%(T)	25g	$30.00	2024-04-20
A2B Chem LLC	AI60855-25g	M-Tolyldiethanolamine	91-99-6	98%	25g	$24.00	2024-05-20
Aaron	AR00IH37-25g	Ethanol, 2,2'-[(3-methylphenyl)imino]bis-	91-99-6	98%	25g	$4.00	2024-07-18
abcr	AB166357-25g	m-Tolyldiethanolamine, 98%; .	91-99-6	98%	25g	€51.40
Alichem	A019138884-1000g	2,2'-(m-Tolylazanediyl)diethanol	91-99-6	95%	1000g	$439.27	2023-08-31
Ambeed	A834264-25g	2,2'-(m-Tolylazanediyl)diethanol	91-99-6	98%	25g	$11.0
Apollo Scientific	OR930972-100g	M-Tolyldiethanolamine	91-99-6	98%	100g	£115.00	2023-08-31
Chemenu	CM282973-1000g	2,2'-(m-Tolylazanediyl)diethanol	91-99-6	95%	1000g	$377
City Chemical	1566P-100GM	2,2-Tolyliminodiethanol	91-99-6	practical	100gm	$70.91	2023-09-19
eNovation Chemicals LLC	D757788-250g	Ethanol, 2,2'-[(3-methylphenyl)imino]bis-	91-99-6	98%	250g	$210

N,N-Bis-(2-hydroxyethyl)-m-toluidine Synthesis

Synthetic Circuit 1

108-44-1

75-21-8

91-99-6

Reaction Conditions

1.1 Catalysts: Propionic acid Solvents: Water ; 30 min, 0 °C; 24 h, rt

Reference

: Synthesis, crystal structure and biological activity of novel diester cyclophanes

Zhang, Pengfei; Yang, Bingqin; Fang, Xianwen; Cheng, Zhao; Yang, Meipan, Journal of the Brazilian Chemical Society, 2012, 23(10), 1771-1775

Synthetic Circuit 2

108-44-1

107-07-3

91-99-6

Reaction Conditions

1.1 Reagents: Calcium carbonate Solvents: Water

Reference

: Synthesis of N-hydroxyalkyltoluidines

Xie, Hongwu; Hu, Zonghua, Huaxue Shiji, 1993, 15(6),

Synthetic Circuit 3

108-44-1

107-07-3

91-99-6

Reaction Conditions

Reference

: Substituted diazenylanilines as fluorescence quencher preparation and use of quenchers

, World Intellectual Property Organization, , ,

Synthetic Circuit 4

108-44-1

75-21-8

91-99-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 0.3 MPa, rt → 120 °C

Reference

: Preparation of permanent or semi-permanent macromolecular hair dyes

, China, , ,

Synthetic Circuit 5

108-44-1

75-21-8

91-99-6

Reaction Conditions

1.1 80 - 85 °C

Reference

: Process for preparation of hydroxyethyl aniline ester

, China, , ,

Synthetic Circuit 6

91-99-6

Reaction Conditions

Reference

: Synthesis and radiation-protective activity of sodium 2,2'-aryliminodiethylthiosulfates

Hu, Bi; Li, Shuzhen; Zhong, Sanbao; Li, Huiying; Wu, Deguang, Yaoxue Xuebao, 1985, 20(5), 353-6

Synthetic Circuit 7

91-99-6

Reaction Conditions

Reference

: Synthesis of thiomorpholinoazobenzenes

Sera, Akira; Takemura, Toshio; Inoue, Yoshiharu; Magara, Yoshiro; Seguchi, Kazuyoshi; et al, Nippon Kagaku Zasshi, 1970, 91(5), 494-7

Synthetic Circuit 8

201810-74-4

62-53-3

91-99-6

1395043-57-8

Reaction Conditions

1.1 Reagents: Pyridine , Sodium carbonate Solvents: Acetone ; > 1 min; overnight
1.2 Reagents: Hydrochloric acid Solvents: Ethanol ; 4 - 5 h, reflux
1.3 Reagents: Ammonia Solvents: Water
1.4 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 0 - 5 °C
1.5 Reagents: Urea , Sulfamic acid ; neutralized
1.6 Reagents: Sodium acetate , Hydrochloric acid Solvents: Water ; pH 4 - 5, 0 - 5 °C; 3 h, 0 - 5 °C

Reference

: Synthesis, characterization of some novel disperse azo dyes based on 4-(N-acetyl amino) 2-methyl phenacyl chloride

Patel, D. G.; Prajapati, N. K., Research Journal of Pharmaceutical, 2012, 3(2), 153-157